Cas no 6377-17-9 (1-(4-ethoxyphenyl)-3-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea)

• Product Name: 1-(4-ethoxyphenyl)-3-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea
• CAS No: 6377-17-9
• MF: C₁₈H₁₇N₅O₅S
• MW: 415.423082113266
• CID: 1657927
• PubChem ID: 1843428
• Update Time: 2025-04-21

1-(4-ethoxyphenyl)-3-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea
• 1-(4-ethoxyphenyl)-3-[5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• DTXSID60365364
• AKOS030519944
• Oprea1_107790
• SR-01000233086-1
• SR-01000233086
• N-(4-ethoxyphenyl)-N'-{5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea
• Cambridge id 6377179
• AKOS005748959
• 6377-17-9
• 1-(4-ethoxyphenyl)-3-[(2Z)-5-[(4-nitrophenoxy)methyl]-1,3,4-thiadiazol-2(3H)-ylidene]urea
• STL149417

• Inchi： 1S/C18H17N5O5S/c1-2-27-14-7-3-12(4-8-14)19-17(24)20-18-22-21-16(29-18)11-28-15-9-5-13(6-10-15)23(25)26/h3-10H,2,11H2,1H3,(H2,19,20,22,24)
• InChI Key： IWNUYJPHPROOHL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1COC1C=CC(=CC=1)[N+](=O)[O-])NC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 415.09521
• Monoisotopic Mass: 415.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 128.51